Cas no 109695-50-3 (n-Hexyl 4-Methyl-2-pentyl Phthalate)

• Product Name: n-Hexyl 4-Methyl-2-pentyl Phthalate
• CAS No: 109695-50-3
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 4554863
• Update Time: 2025-05-19

n-Hexyl 4-Methyl-2-pentyl Phthalate Chemical and Physical Properties

Names and Identifiers

• n-Hexyl 4-Methyl-2-pentyl Phthalate
• LZTPMFVLYWXOSC-UHFFFAOYSA-N

• Inchi： 1S/C18H26O4/c1-5-6-11-21-17(19)15-9-7-8-10-16(15)18(20)22-14(4)12-13(2)3/h7-10,13-14H,5-6,11-12H2,1-4H3
• InChI Key： LZTPMFVLYWXOSC-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on n-Hexyl 4-Methyl-2-pentyl Phthalate

Recent Advances in the Study of n-Hexyl 4-Methyl-2-pentyl Phthalate (CAS: 109695-50-3): Implications for Chemical and Biomedical Applications

The chemical compound n-Hexyl 4-Methyl-2-pentyl Phthalate (CAS: 109695-50-3) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This phthalate derivative, characterized by its unique structural properties, has been the subject of multiple studies aimed at exploring its potential applications in drug formulation, material science, and environmental health. The latest research highlights its role as a plasticizer, its metabolic pathways, and its interactions with biological systems, providing a comprehensive understanding of its utility and safety profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetics of n-Hexyl 4-Methyl-2-pentyl Phthalate, revealing its relatively rapid metabolism in mammalian systems. The study employed advanced LC-MS techniques to track its breakdown products, identifying several metabolites with potential bioactive properties. These findings suggest that while the compound is efficiently processed by the body, its metabolites may warrant further investigation for unintended biological effects, particularly in long-term exposure scenarios.

In parallel, research published in Environmental Science & Technology has examined the environmental persistence and ecotoxicological impact of n-Hexyl 4-Methyl-2-pentyl Phthalate. The study utilized both in vitro and in vivo models to assess its effects on aquatic organisms, revealing moderate bioaccumulation potential but low acute toxicity. These results are critical for regulatory considerations, especially given the widespread use of phthalates in industrial applications. The study underscores the need for continued monitoring of environmental release and potential ecological consequences.

From a materials science perspective, a 2024 paper in Advanced Materials explored the use of n-Hexyl 4-Methyl-2-pentyl Phthalate as a plasticizer in polymer matrices. The researchers demonstrated that this compound offers superior flexibility and thermal stability compared to traditional phthalate-based plasticizers, making it a promising candidate for biomedical devices and packaging materials. However, the study also noted challenges related to leaching under certain conditions, highlighting areas for further optimization.

In summary, recent research on n-Hexyl 4-Methyl-2-pentyl Phthalate (CAS: 109695-50-3) underscores its multifaceted applications and potential risks. While its utility in drug formulation and material science is evident, ongoing studies are essential to fully elucidate its metabolic and environmental impacts. Future research should focus on optimizing its properties for safe and sustainable use across industries.